11-methyl-13-(piperidin-1-yl)-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile

Specification

• CAS No.: 861119-51-9
• Molecular Formula: C21H24N4
• Molecular Weight: 332.451
• IUPAC Name: 3-methyl-1-piperidin-1-yl-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• Standard InChI: InChI=1S/C21H24N4/c1-3-9-16-15(2)17(14-22)20-23-18-10-5-6-11-19(18)25(20)21(16)24-12-7-4-8-13-24/h5-6,10-11H,3-4,7-9,12-13H2,1-2H3
• Standard InChI Key: AGSRPFOPZFWMCQ-UHFFFAOYSA-N
• SMILES: CCCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCCCC4

Introduction

11-Methyl-13-(piperidin-1-yl)-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile is a complex organic molecule classified as a diazatricyclo compound. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique structural features and potential biological activity.

Structural Features

The molecular structure of this compound is defined by:

• A tricyclic framework with nitrogen atoms incorporated into the rings.

• A piperidine ring attached at position 13.

• A propyl group at position 12.

• A cyano group (-C≡N) at position 10.

These features contribute to its chemical reactivity and potential biological interactions.

Synthesis

The synthesis of this compound involves multi-step organic reactions requiring precise control of reaction conditions such as temperature, solvent choice, and catalysts. While specific details are not widely documented, typical steps for similar heterocyclic compounds may include:

• Cyclization reactions to form the diazatricyclic core.

• Functionalization steps to introduce the piperidine ring and propyl side chain.

• Final modifications to attach the cyano group.

Chemical Reactivity

This compound is expected to participate in reactions typical of nitrogen-containing heterocycles:

• Nucleophilic substitution reactions due to the electron-rich nitrogen atoms.

• Electrophilic aromatic substitution in the aromatic regions of its structure.

• Reactions involving the cyano group for further functionalization.

Potential Applications

The compound has potential applications in:

• Medicinal Chemistry: Its nitrogen-rich bicyclic structure suggests possible interactions with biological targets such as enzymes or receptors.

• Pharmacological Studies: Compounds with similar frameworks are often explored for their antiviral, antibacterial, or anticancer properties.

• Synthetic Organic Chemistry: It serves as a precursor or intermediate for synthesizing other complex molecules.

Limitations and Knowledge Gaps

While promising, some gaps in knowledge about this compound include:

• Lack of detailed physical property data (e.g., melting point, boiling point).

• Limited experimental studies on its biological activity.

• Absence of comprehensive safety and toxicity profiles.